Cas no 2171460-97-0 (5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane)

5-(3,3-Dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane is a spirocyclic compound featuring a unique structural framework combining ether and amine functionalities within a rigid bicyclic system. Its spiro architecture enhances stability, while the 3,3-dimethylbutyl side chain contributes to lipophilicity, making it suitable for applications requiring controlled solubility and steric hindrance. The presence of both nitrogen and oxygen heteroatoms allows for versatile reactivity, particularly in coordination chemistry or as a building block for complex molecular architectures. This compound is of interest in pharmaceutical and material science research due to its potential as a scaffold for bioactive molecules or functionalized polymers. Its well-defined stereochemistry further supports precision in synthetic applications.
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane structure
2171460-97-0 structure
Product Name:5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane
CAS No:2171460-97-0
MF:C15H29NO2
MW:255.396264791489
CID:5934565
PubChem ID:165842070
Update Time:2025-09-26

5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane
    • EN300-1638938
    • 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
    • 2171460-97-0
    • Inchi: 1S/C15H29NO2/c1-14(2,3)7-5-13-15(18-12-9-16-13)6-4-10-17-11-8-15/h13,16H,4-12H2,1-3H3
    • InChI Key: NGYSBFYSGCHVKC-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)(C)C)C21CCOCCC2

Computed Properties

  • Exact Mass: 255.219829168g/mol
  • Monoisotopic Mass: 255.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.5Ų

5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1638938-0.05g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
0.05g
$851.0 2023-06-04
Enamine
EN300-1638938-0.1g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
0.1g
$892.0 2023-06-04
Enamine
EN300-1638938-0.25g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
0.25g
$933.0 2023-06-04
Enamine
EN300-1638938-0.5g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
0.5g
$974.0 2023-06-04
Enamine
EN300-1638938-1.0g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
1g
$1014.0 2023-06-04
Enamine
EN300-1638938-2.5g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
2.5g
$1988.0 2023-06-04
Enamine
EN300-1638938-5.0g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
5g
$2940.0 2023-06-04
Enamine
EN300-1638938-10.0g
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
10g
$4360.0 2023-06-04
Enamine
EN300-1638938-50mg
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
50mg
$851.0 2023-09-22
Enamine
EN300-1638938-100mg
5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171460-97-0
100mg
$892.0 2023-09-22

Additional information on 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane

Comprehensive Overview of 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171460-97-0)

The compound 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171460-97-0) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its intricate spiro[5.6]dodecane framework, combined with the 1,9-dioxa-4-aza heterocyclic system, offers exceptional versatility for applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which aligns with the growing demand for novel heterocyclic compounds in modern therapeutics.

In recent years, the scientific community has focused on spirocyclic compounds due to their three-dimensional rigidity and ability to mimic natural product architectures. The 5-(3,3-dimethylbutyl) side chain in this molecule enhances lipophilicity, a critical factor for improving cell membrane permeability—a hot topic in drug delivery optimization. This property is frequently searched in relation to CNS-targeting drugs and blood-brain barrier penetration, making the compound relevant to neurodegenerative disease research.

The 1,9-dioxa-4-aza moiety within the structure is particularly noteworthy. Oxygen-nitrogen containing heterocycles like this are pivotal in designing hydrogen bond acceptors/donors, a key feature for molecular recognition in enzyme inhibition. Current trends in AI-assisted drug design often highlight such motifs as privileged structures for kinase inhibitors and GPCR modulators, addressing frequent queries about "next-generation small molecule drugs."

From a synthetic chemistry perspective, the construction of the spiro[5.6]dodecane system presents fascinating challenges. Recent publications on ring-forming reactions and stereoselective synthesis often reference similar frameworks, reflecting industry interest in complex molecular architectures. The compound's CAS No. 2171460-97-0 serves as a crucial identifier in patent literature, where it appears in claims regarding fragrance stabilization and polymer additives—two areas experiencing growth due to sustainable material innovations.

Analytical characterization of 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane typically involves advanced techniques like 2D NMR and high-resolution mass spectrometry, topics frequently searched by analytical chemists. Its logP calculations and conformational analysis using computational chemistry tools are also of interest, coinciding with the rise of in silico ADMET prediction in early-stage drug development.

In material science applications, the compound's spirocyclic ether-amine structure shows promise for coordination chemistry and ligand design, particularly in catalysis research. This connects with trending searches about green chemistry catalysts and metal-organic frameworks (MOFs). The 3,3-dimethylbutyl group may contribute to steric stabilization effects, a concept widely discussed in nanoparticle surface modification studies.

The stability profile of CAS No. 2171460-97-0 under various pH conditions makes it a subject of formulation science investigations, especially for controlled-release systems—a persistent focus area in pharmaceutical SEO queries. Its potential as a conformational constraint element in peptide mimetics also aligns with current interests in macrocyclic therapeutics, a field experiencing exponential growth.

As regulatory agencies emphasize structural novelty in patent applications, the unique topology of 5-(3,3-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane offers distinct advantages. Intellectual property searches frequently involve such spiro-fused systems, particularly for their ability to occupy three-dimensional chemical space more efficiently than flat aromatic systems—a crucial consideration in fragment-based drug discovery strategies.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.